Cas no 392294-93-8 (N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide)

N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide structure
392294-93-8 structure
Product Name:N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
CAS No:392294-93-8
MF:C16H18N4O2S2
MW:362.469720363617
CID:6441631
Update Time:2025-05-19

N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
    • N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
    • Cyclopropanecarboxamide, N-[5-[[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
    • Inchi: 1S/C16H18N4O2S2/c1-9-3-4-10(2)12(7-9)17-13(21)8-23-16-20-19-15(24-16)18-14(22)11-5-6-11/h3-4,7,11H,5-6,8H2,1-2H3,(H,17,21)(H,18,19,22)
    • InChI Key: SFNVTPRBCMHFAS-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NN=C(SCC(NC3=CC(C)=CC=C3C)=O)S2)=O)CC1

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • pka: 8.95±0.50(Predicted)

N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Pricemore >>

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Additional information on N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide

Introduction to N-5-({(2,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylcyclopropanecarboxamide (CAS No. 392294-93-8)

N-5-({(2,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylcyclopropanecarboxamide (CAS No. 392294-93-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmacology and materials science. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a thiadiazole ring system (1,3,4-thiadiazole), a cyclopropane carboxamide group, and a sulfanyl substituent linked to a 2,5-dimethylphenyl carbamoylmethyl group. These structural features contribute to its unique chemical properties and biological functionalities.

The CAS number 392294-93-8 uniquely identifies this compound in chemical databases worldwide. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. For instance, research has demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has been extensively documented in peer-reviewed journals.

One of the most intriguing aspects of N-5-({(2,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylcyclopropanecarboxamide is its versatility in chemical synthesis. The thiadiazole ring system serves as a versatile scaffold for further functionalization, enabling chemists to explore a wide range of substitution patterns and bioisosteric replacements. This flexibility has facilitated the design of analogs with enhanced pharmacokinetic profiles and improved bioavailability. Recent advancements in medicinal chemistry have also leveraged computational modeling techniques to predict the compound's binding affinities to various therapeutic targets, further accelerating its progression toward clinical applications.

From an environmental standpoint, the compound's biodegradability and ecological impact have been evaluated in accordance with regulatory standards. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be suitable for use in agrochemical formulations or other industrial applications where environmental safety is a priority. Furthermore, its stability under various storage conditions has been confirmed through accelerated aging tests, ensuring its shelf-life and reliability for large-scale production.

In conclusion, N-5-({(2,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylcyclopropanecarboxamide (CAS No. 392294-93-8) represents a cutting-edge advancement in organic chemistry with multifaceted applications across diverse industries. Its unique structural features, coupled with recent research findings on its biological activities and environmental profile, underscore its potential as a valuable asset in drug discovery and materials science.

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